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Compound of Interest

Compound Name: Boc-Orn(Tfa)-OH

Cat. No.: B8484876 Get Quote

For researchers, scientists, and drug development professionals handling Boc-Orn(Tfa)-OH
(Nα-tert-Butoxycarbonyl-Nδ-trifluoroacetyl-L-ornithine), adherence to proper disposal

procedures is critical for laboratory safety and environmental protection. This document

provides a comprehensive guide to the safe handling and disposal of this compound,

integrating chemical properties with procedural steps.

Chemical and Physical Properties
A summary of the key quantitative data for Boc-Orn(Tfa)-OH and related compounds is

presented below. This information is essential for a comprehensive understanding of the

chemical's characteristics and potential hazards.
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Property Boc-Orn-OH Boc-Orn(Fmoc)-OH
Trifluoroacetic Acid
(TFA)

Molecular Formula C₁₀H₂₀N₂O₄ C₂₅H₃₀N₂O₆[1] C₂HF₃O₂

Molecular Weight 232.28 g/mol [2] 454.52 g/mol [1] 114.02 g/mol

Appearance Powder Crystalline solid[1]
Colorless fuming

liquid[3]

Storage Class
11 - Combustible

Solids

13 - Non Combustible

Solids
Corrosive

Solubility

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone.[4]

Soluble in DMSO and

dimethyl formamide

(~30 mg/ml).

Sparingly soluble in

aqueous buffers.[1]

Miscible with water,

ether, acetone,

ethanol, benzene,

carbon tetrachloride,

hexane.[3]

Disposal Protocol for Boc-Orn(Tfa)-OH
The proper disposal of Boc-Orn(Tfa)-OH requires careful consideration of its chemical nature,

particularly the presence of the trifluoroacetyl (Tfa) group. The following step-by-step procedure

should be followed to ensure safe disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment, including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a laboratory coat.

2. Waste Segregation:

Solid Waste: Collect waste Boc-Orn(Tfa)-OH powder and any contaminated consumables

(e.g., weighing paper, pipette tips) in a designated, clearly labeled hazardous waste

container. The container should be suitable for solid chemical waste.

Liquid Waste: Solutions containing Boc-Orn(Tfa)-OH should be collected in a separate,

labeled hazardous waste container for halogenated organic solvents. Do not mix with non-

halogenated solvent waste.
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3. Neutralization of Small Spills:

For small spills of Boc-Orn(Tfa)-OH powder, carefully sweep up the material to avoid

generating dust.

The area can then be decontaminated. Given the potential for hydrolysis to trifluoroacetic

acid (a strong acid), the spill area should be wiped with a suitable neutralizing agent, such as

a sodium bicarbonate solution, followed by a water rinse.

4. Bulk Disposal:

All waste containing Boc-Orn(Tfa)-OH, both solid and liquid, must be disposed of through a

licensed hazardous waste disposal company.

Do not attempt to dispose of this chemical down the drain or in regular trash.

5. Decontamination of Glassware:

Glassware that has been in contact with Boc-Orn(Tfa)-OH should be rinsed with an

appropriate organic solvent (e.g., acetone, ethanol) to remove any residue. The solvent rinse

should be collected as halogenated liquid waste.

Subsequently, the glassware can be washed with soap and water.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Boc-Orn(Tfa)-OH.
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Boc-Orn(Tfa)-OH Disposal Workflow
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Caption: Logical workflow for the proper segregation and disposal of Boc-Orn(Tfa)-OH waste.
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This guidance is intended to provide a framework for the safe disposal of Boc-Orn(Tfa)-OH. It

is imperative that all laboratory personnel are trained on these procedures and that the specific

regulations of your institution and local authorities are followed. Always consult the Safety Data

Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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